![molecular formula C21H31N3O4S B2526772 3-methyl-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)-4-propoxybenzenesulfonamide CAS No. 1049370-65-1](/img/structure/B2526772.png)
3-methyl-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)-4-propoxybenzenesulfonamide
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Description
3-methyl-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)-4-propoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H31N3O4S and its molecular weight is 421.56. The purity is usually 95%.
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Scientific Research Applications
Photocatalytic Degradation of Pollutants
Compounds with pyrrole and morpholine structures have been studied for their roles in the photocatalytic degradation of pollutants. Pyridine, dimethoxybenzene, and morpholine, for instance, are mineralized by the TiO2-UV process. This indicates a potential application of similar compounds in water treatment and environmental remediation technologies, where they could play a role in breaking down complex pollutants into less harmful by-products through photocatalytic pathways (Pichat, 1997).
Pharmaceutical Applications
N-Methyl-2-pyrrolidone (NMP), a compound with a structural motif similar to that of the query compound, serves as a strong solubilizing agent with significant applications in pharmaceutical sciences. This highlights the potential use of complex compounds with pyrrolidone units in enhancing the solubility and bioavailability of pharmaceuticals, thereby improving drug delivery and efficacy (Jouyban et al., 2010).
Antioxidant Activity Measurement
Research on determining antioxidant activity, which includes the use of pyrrole-based assays, underscores the importance of these compounds in evaluating the antioxidant capacity of various samples. This suggests a potential role for compounds with pyrrole structures in developing or improving antioxidant assays, contributing to the study of oxidative stress and its biological implications (Munteanu & Apetrei, 2021).
Cytochrome P450 Enzyme Inhibition
Compounds with morpholine and similar structures have been explored for their roles in inhibiting Cytochrome P450 enzymes, indicating potential applications in studying drug-drug interactions and the metabolism of various pharmaceuticals. This could help in the design of safer drugs with reduced risks of adverse interactions (Khojasteh et al., 2011).
Properties
IUPAC Name |
3-methyl-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]-4-propoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N3O4S/c1-4-12-28-21-8-7-18(15-17(21)2)29(25,26)22-16-20(19-6-5-9-23(19)3)24-10-13-27-14-11-24/h5-9,15,20,22H,4,10-14,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNHLPBWFIHIQPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CC=CN2C)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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